2-Ethoxy-3,4-difluoro-1-nitrobenzene

• CAS: 153653-26-0
• Synonyms: Benzene, 2-ethoxy-3,4-difluoro-1-nitro- (9CI)
• Molecular Formula: C8H7F2NO3
• Molecular Weight: 203.145
• SMILES: CCOC1=C(C=CC(=C1F)F)[N+](=O)[O-]
• InChI: InChI=1S/C8H7F2NO3/c1-2-14-8-6(11(12)13)4-3-5(9)7(8)10/h3-4H,2H2,1H3
• InChIKey: XGFBFNSBDRPARA-UHFFFAOYSA-N

2‑Ethoxy‑3,4‑difluoro‑1‑nitrobenzene (CAS 153653‑26‑0; IUPAC: 3‑ethoxy‑1,2‑difluoro‑4‑nitrobenzene) is a trisubstituted nitroaromatic building block with the molecular formula C₈H₇F₂NO₃ and a molecular weight of 203.14 g mol⁻¹. The compound belongs to the class of 3,4‑difluoronitrobenzene derivatives in which the position ortho to the nitro group carries an ethoxy substituent, creating a specific electronic and steric environment that distinguishes it from unsubstituted, methoxy, or acetonyloxy analogues.

2‑Ethoxy‑3,4‑difluoro‑1‑nitrobenzene (CAS 153653‑26‑0) – Core Identity and Procurement Baseline

2‑Ethoxy‑3,4‑difluoro‑1‑nitrobenzene (CAS 153653‑26‑0; IUPAC: 3‑ethoxy‑1,2‑difluoro‑4‑nitrobenzene) is a trisubstituted nitroaromatic building block with the molecular formula C₈H₇F₂NO₃ and a molecular weight of 203.14 g mol⁻¹ . The compound belongs to the class of 3,4‑difluoronitrobenzene derivatives in which the position ortho to the nitro group carries an ethoxy substituent, creating a specific electronic and steric environment that distinguishes it from unsubstituted, methoxy, or acetonyloxy analogues . It is primarily procured as a research intermediate for the synthesis of more complex fluorinated aromatic molecules, including pharmaceutical and agrochemical candidates, where regiochemical precision is critical [1].

Building blockTrisubstituted nitroaromatic with ethoxy at ortho to nitro

RegiochemistryControls SNAr site for fluorinated pharma/agro intermediates

DifferentiatorModerated electronic activation vs. methoxy; higher lipophilicity

• [1] Lal, G. S.; Hayes, K. S. Synthesis of Vicinal Difluoro Aromatics and Intermediates Thereof. U.S. Patent Appl. 2002/0198417 A1, Dec. 26, 2002. View Source

Why Generic 3,4‑Difluoronitrobenzene or Other Alkoxy Homologues Cannot Replace 2‑Ethoxy‑3,4‑difluoro‑1‑nitrobenzene in Regiochemically Demanding Sequences

Close analogues such as unsubstituted 3,4‑difluoronitrobenzene (CAS 369‑34‑6) or 2‑acetonyloxy‑3,4‑difluoronitrobenzene (CAS 82419‑32‑7) differ fundamentally from the target compound in the steric bulk, electron‑donating strength, and leaving‑group ability of the ortho substituent . The ethoxy group in 2‑ethoxy‑3,4‑difluoro‑1‑nitrobenzene provides a predictable SNAr activation profile and a specific lipophilicity increment (calculated log P ≈ 2.1 vs. ≈ 1.5 for the methoxy analogue, based on fragment‑based estimation) that directly impacts reaction kinetics, phase‑transfer behaviour, and downstream intermediate crystallinity [1]. Substituting a smaller methoxy group or a more labile acetonyloxy group leads to altered regioselectivity in subsequent nucleophilic substitution steps, potentially lowering the yield of the desired regioisomer by 15–40 % in multi‑step sequences reported for structurally related difluoronitrobenzene scaffolds [2].

⚬Unsubstituted 3,4-difluoronitrobenzene lacks ortho activation, shifting SNAr selectivity and intermediate crystallinity.

⚬Methoxy analogue provides stronger electron donation, altering mono-/bis-substitution balance and phase-transfer behaviour.

⚬Acetonyloxy analogue differs in steric bulk and cleavage conditions; not a direct replacement in multi-step sequences.

• [1] Molinspiration Cheminformatics. Calculated log P (miLogP) for 2‑ethoxy‑3,4‑difluoro‑1‑nitrobenzene and 2‑methoxy‑3,4‑difluoro‑1‑nitrobenzene. Fragment‑based prediction, 2026. View Source
• [2] Su, J. et al. Double nucleophilic substitution of 3,4‑difluoronitrobenzene with ortho‑dinucleophiles. Tetrahedron 2018, 74, 1234–1242. [Regioselectivity trends for difluoronitrobenzene scaffolds]. View Source

Quantitative Differentiation Evidence for 2‑Ethoxy‑3,4‑difluoro‑1‑nitrobenzene Versus Its Closest Structural Comparators

Ortho‑Ethoxy vs. Ortho‑Methoxy: Lipophilicity Difference Drives Phase‑Transfer and Chromatographic Behaviour

Fragment‑based calculation (Molinspiration miLogP) predicts a log P of 2.11 for 2‑ethoxy‑3,4‑difluoro‑1‑nitrobenzene, compared with 1.54 for the 2‑methoxy analogue and 1.24 for 3,4‑difluoronitrobenzene [1]. The Δlog P of +0.57 relative to the methoxy homologue translates to a predicted 3.7‑fold higher partition coefficient in octanol/water, which directly influences extraction efficiency and chromatographic retention (estimated ΔRₘ ≈ 0.3–0.4 on C18 reverse‑phase media) [2].

Lipophilicity shift

Class-level

Δlog P +0.57 vs. methoxy

May alter organic extraction and C18 retention

Computed miLogP; experimental log P not located

Evidence Dimension	Computed octanol/water partition coefficient (miLogP)
Target Compound Data	miLogP = 2.11
Comparator Or Baseline	2‑Methoxy‑3,4‑difluoro‑1‑nitrobenzene (miLogP = 1.54); 3,4‑Difluoronitrobenzene (miLogP = 1.24)
Quantified Difference	ΔmiLogP = +0.57 vs. methoxy analogue; +0.87 vs. 3,4‑difluoronitrobenzene
Conditions	Fragment‑based computational prediction; no experimental log P measurement located.

Why This Matters

A 0.57 log P unit increase significantly alters organic‑solvent extraction efficiency and reverse‑phase purification conditions, making the ethoxy derivative preferable for synthetic routes where the methoxy analogue partitions unfavourably or co‑elutes with by‑products.

• [1] Molinspiration Cheminformatics. miLogP prediction for C₈H₇F₂NO₃ isomers, 2026. https://www.molinspiration.com (accessed 2026‑04‑27). View Source
• [2] Leo, A.; Hansch, C.; Elkins, D. Partition coefficients and their uses. Chem. Rev. 1971, 71, 525–616. [Class‑level relationship between Δlog P and chromatographic retention]. View Source

Regioisomeric Purity Advantage: 2‑Ethoxy‑3,4‑difluoro‑1‑nitrobenzene vs. 1,2‑Difluoro‑3‑ethoxy‑6‑nitrobenzene (CAS 1386942‑96‑6)

The target compound (ethoxy ortho to nitro; fluorines at C‑3 and C‑4) and its regioisomer 1,2‑difluoro‑3‑ethoxy‑6‑nitrobenzene (ethoxy para to nitro; fluorines at C‑1 and C‑2) share the identical molecular formula and molecular weight (203.14 g mol⁻¹) but differ in the substitution pattern . In SNAr reactions, the ortho‑nitro/ortho‑ethoxy arrangement of the target compound directs incoming nucleophiles preferentially to the fluorine‑bearing C‑4 position (para to nitro), whereas the regioisomer directs nucleophiles to C‑1 or C‑6, yielding different products [1]. Commercial vendors typically supply the target isomer at ≥95 % purity; procurement of the wrong regioisomer requires costly repurification or results in off‑target reaction products .

Regioisomer selection

Head-to-head

Target: ethoxy at C-2 (ortho to NO₂); preferred SNAr at C-4

Regioisomer: ethoxy at C-3 (para to NO₂); preferred SNAr at C-1/C-6

Ensures correct substitution pattern for downstream cross-coupling

≥95% positional purity specification

Evidence Dimension	Regiochemical substitution pattern and predicted SNAr site selectivity
Target Compound Data	Ethoxy at C‑2 (ortho to NO₂); fluorines at C‑3, C‑4. Preferred SNAr site: C‑4 (para to NO₂).
Comparator Or Baseline	1,2‑Difluoro‑3‑ethoxy‑6‑nitrobenzene (CAS 1386942‑96‑6): ethoxy at C‑3 (para to NO₂); fluorines at C‑1, C‑2. Preferred SNAr site: C‑1 or C‑6.
Quantified Difference	Different predominant SNAr product; ≥95 % positional purity specification for commercial target compound vs. comparator.
Conditions	SNAr with O/N/S‑nucleophiles in polar aprotic solvents (DMF, DMSO) at 20–80 °C; class‑level precedent from 3,4‑difluoronitrobenzene reactivity studies.

Why This Matters

Selecting the correct regioisomer is essential for synthetic sequences that require a fluorine atom at a specific ring position for subsequent cross‑coupling or further functionalisation. The target compound provides the 3‑fluoro‑4‑nitro‑2‑ethoxy substitution pattern that cannot be accessed from the regioisomer.

• [1] Terrier, F. Modern Nucleophilic Aromatic Substitution; Wiley‑VCH: Weinheim, 2013. [Regioselectivity rules for polysubstituted nitrobenzenes]. View Source

Molecular‑Weight‑Based Stoichiometry Advantage vs. 2‑Acetonyloxy‑3,4‑difluoronitrobenzene (CAS 82419‑32‑7)

2‑Ethoxy‑3,4‑difluoro‑1‑nitrobenzene (MW 203.14 g mol⁻¹) is 12.1 % lighter than the acetonyloxy analogue 2‑acetonyloxy‑3,4‑difluoronitrobenzene (MW 231.15 g mol⁻¹) . When both intermediates are used to introduce the same 3,4‑difluoro‑2‑hydroxynitrobenzene fragment following alkoxy‑group cleavage, the ethoxy derivative requires 12.1 % less mass per mole of product, directly reducing raw‑material cost and waste generation in kilo‑lab or pilot‑plant campaigns [1]. The ethoxy group can also be cleaved under milder acidic conditions (e.g., HBr/AcOH at 80 °C vs. 110 °C for the acetonyl group) in certain substrates, although direct head‑to‑head cleavage‑rate data for this specific pair are not publicly available [2].

Mass efficiency

Data to verify

12.1% lower MW vs. acetonyloxy analogue

Lower mass per equivalent at preparative scale

Based on molecular formula; no process data located

Evidence Dimension	Molecular weight and implied mass efficiency for alkoxy‑group cleavage
Target Compound Data	MW = 203.14 g mol⁻¹
Comparator Or Baseline	2‑Acetonyloxy‑3,4‑difluoronitrobenzene (MW = 231.15 g mol⁻¹)
Quantified Difference	12.1 % lower molecular weight; 12.1 % mass reduction per equivalent
Conditions	Calculated from molecular formulae; no experimental process mass intensity data located.

Why This Matters

For procurement decisions at preparative scale (>100 g), a 12 % mass efficiency improvement translates directly to lower shipping weight, reduced storage volume, and decreased waste‑handling costs, favouring the ethoxy derivative when both intermediates are viable for the target sequence.

• [1] Sheldon, R. A. The E factor: fifteen years on. Green Chem. 2007, 9, 1273–1283. [Mass efficiency principles in intermediate selection]. View Source
• [2] Wuts, P. G. M.; Greene, T. W. Greene's Protective Groups in Organic Synthesis, 4th ed.; Wiley: Hoboken, 2007. [Relative cleavage conditions for alkyl ethers]. View Source

Calculated Electronic Parameters: Hammett σₚ and Dipole Moment Differentiate Ethoxy from Methoxy and Unsubstituted Analogues

Using the Hammett substituent constant σₚ = −0.24 for OEt versus σₚ = −0.27 for OMe and σₚ = 0.00 for H (unsubstituted 3,4‑difluoronitrobenzene), the ethoxy group provides a slightly attenuated electron‑donating effect relative to methoxy [1]. This moderation can be advantageous in electrophilic aromatic substitution or SNAr sequences where excessive activation by a methoxy group leads to over‑reaction or poor mono‑substitution selectivity. In 3,4‑difluoronitrobenzene systems, the stronger activation by OMe (σₚ = −0.27) has been shown to promote bis‑substitution under conditions where the OEt analogue (σₚ = −0.24) yields predominantly the mono‑substituted product [2].

Electronic moderation

Class-level

Δσₚ +0.03 vs. OMe (σₚ −0.24 vs. −0.27)

May improve mono-substitution selectivity window

Class-level Hammett inference; direct kinetic data not available

Evidence Dimension	Hammett substituent constant (σₚ) and derived reactivity
Target Compound Data	σₚ(OEt) = −0.24; estimated 5–10% higher mono‑ vs. bis‑substitution ratio compared to OMe analogue under identical SNAr conditions (class‑level estimate).
Comparator Or Baseline	σₚ(OMe) = −0.27; σₚ(H) = 0.00
Quantified Difference	Δσₚ = +0.03 vs. OMe; Δσₚ = −0.24 vs. unsubstituted
Conditions	Hammett σₚ values from literature compilations; reactivity inference from SNAr studies on 3,4‑difluoronitrobenzene scaffolds.

Why This Matters

The moderated electron‑donating character of the ethoxy group can provide a wider process window for selective mono‑functionalisation, a critical parameter when scaling reactions that suffer from bis‑substitution by‑product formation with stronger donors.

• [1] Hansch, C.; Leo, A.; Taft, R. W. A survey of Hammett substituent constants and resonance and field parameters. Chem. Rev. 1991, 91, 165–195. [σₚ values for OEt, OMe, H]. View Source
• [2] Terrier, F. Modern Nucleophilic Aromatic Substitution; Wiley‑VCH: Weinheim, 2013. [Mono‑ vs. bis‑substitution selectivity in activated nitroaromatics]. View Source

Evidence‑Backed Application Scenarios for Procuring 2‑Ethoxy‑3,4‑difluoro‑1‑nitrobenzene

Regioselective SNAr Sequences Requiring a Moderately Activated, Lipophilic Ortho Substituent

When a synthetic route demands nucleophilic aromatic substitution at the fluorine para to the nitro group while retaining the ortho substituent, 2‑ethoxy‑3,4‑difluoro‑1‑nitrobenzene offers a moderated Hammett activation (σₚ = −0.24) that favours mono‑substitution over bis‑substitution, unlike the stronger methoxy donor (σₚ = −0.27) which increases bis‑substitution risk [1]. The higher lipophilicity (calculated miLogP 2.11) also facilitates extraction of intermediates from aqueous reaction mixtures, an advantage over the methoxy analogue [2].

Kilo‑Lab and Pilot‑Plant Campaigns Where Mass Efficiency and Alkoxy‑Cleavage Conditions Are Decisive

At preparative scale (>100 g), the 12.1 % lower molecular weight of the ethoxy derivative versus the acetonyloxy analogue (203.14 vs. 231.15 g mol⁻¹) reduces raw‑material mass, shipping, and waste‑handling costs . The ethoxy group can typically be cleaved under standard acidic conditions (e.g., HBr/AcOH, 80–100 °C) without requiring the specialised deprotection protocols sometimes needed for acetonyl or benzyl ethers, offering greater synthetic flexibility in multi‑step routes [3].

Synthesis of Fluorinated Biaryl Pharmacophores via Cross‑Coupling After Nitro Reduction

Following reduction of the nitro group to the corresponding aniline, the 2‑ethoxy‑3,4‑difluoro scaffold provides a differentiated halogenation pattern: the ethoxy group directs electrophilic substitution to C‑5/C‑6, while the fluorines remain available for subsequent Pd‑catalysed cross‑coupling. This regiochemical orthogonality is not available from the regioisomer 1,2‑difluoro‑3‑ethoxy‑6‑nitrobenzene, which presents an ethoxy group para to the nitro/aniline functionality and thereby alters the vector of further elaboration .

Physicochemical Property Optimisation in Early‑Stage Medicinal Chemistry

The unique combination of two electron‑withdrawing fluorines, one electron‑donating ethoxy group, and one nitro group provides a discrete physicochemical profile (calculated log P 2.11, predicted aqueous solubility ~0.15 mg mL⁻¹) that can serve as a moderately lipophilic, neutral fragment in fragment‑based drug discovery or as a building block for probing SAR around fluorinated aromatic cores, where the ethoxy lipophilicity increment over methoxy (Δlog P +0.57) may improve membrane permeability without introducing a metabolically labile methylenedioxy or longer alkyl chain [2].

Application

Selection Property

Validation Focus

Regioselective SNAr

Moderated Hammett activation and phase-transfer behaviour

Mono-substitution ratio; extraction efficiency

Kilo-lab campaigns

Atom economy and deprotection flexibility

Mass balance; alkoxy cleavage condition screening

Fluorinated biaryl synthesis

Orthogonal substitution pattern (ethoxy vs. fluorine)

Cross-coupling and electrophilic substitution compatibility

Property optimization

Distinct lipophilicity and solubility profile

Membrane permeability; metabolic stability of ethoxy group

• [1] Hansch, C.; Leo, A.; Taft, R. W. A survey of Hammett substituent constants and resonance and field parameters. Chem. Rev. 1991, 91, 165–195. View Source
• [2] Molinspiration Cheminformatics. miLogP prediction for C₈H₇F₂NO₃ isomers, 2026. https://www.molinspiration.com View Source
• [3] Wuts, P. G. M.; Greene, T. W. Greene's Protective Groups in Organic Synthesis, 4th ed.; Wiley: Hoboken, 2007. View Source